4-methyl-N-[3-oxo-3-(1,4,7-trioxa-10-azacyclododecan-10-yl)propyl]benzenesulfonamide

• Molecular Formula: C18H28N2O6S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 4-methyl-N-[3-oxo-3-(1,4,7-trioxa-10-azacyclododec-10-yl)propyl]benzenesulfonamide
• InChI: InChI=1S/C18H28N2O6S/c1-16-2-4-17(5-3-16)27(22,23)19-7-6-18(21)20-8-10-24-12-14-26-15-13-25-11-9-20/h2-5,19H,6-15H2,1H3
• InChI Key: INDYXYIUZFHQKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCCC(=O)N2CCOCCOCCOCC2

Description

4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE is a complex organic compound with the molecular formula C18H28N2O6S This compound is characterized by its unique structure, which includes a sulfonamide group, a trioxa-azacyclododecane ring, and a benzene ring

Preparation Methods

The synthesis of 4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE involves multiple steps. One common synthetic route includes the reaction of 4-methylbenzenesulfonyl chloride with 1,4,7-trioxa-10-azacyclododecane in the presence of a base to form the intermediate product. This intermediate is then reacted with a suitable reagent to introduce the oxo-propyl group, resulting in the final compound . Industrial production methods may involve optimization of reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group, resulting in the formation of alcohol derivatives.

Substitution: The sulfonamide group can undergo nucleophilic substitution reactions, where the sulfonamide nitrogen is replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines

Scientific Research Applications

4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes

Mechanism of Action

The mechanism of action of 4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE involves its interaction with specific molecular targets. The sulfonamide group can interact with enzymes and proteins, inhibiting their activity. The trioxa-azacyclododecane ring can form stable complexes with metal ions, affecting various biochemical pathways. These interactions can lead to the modulation of cellular processes, resulting in the compound’s biological effects .

Comparison with Similar Compounds

Similar compounds to 4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE include:

4-Hydroxy-2-quinolones: These compounds share similar biological activities and are used in drug research and development.

1- (4-Carboxyphenyl)-3-methyl-2-pyrazolin-5-one: This compound has similar structural features and is used in various chemical reactions.

Ethyl 3-oxo-1- (phenylmethyl)-4-piperidinecarboxylate: This compound is used in organic synthesis and has similar reactivity. The uniqueness of 4-METHYL-N-[3-OXO-3-(1,4,7-TRIOXA-10-AZACYCLODODECAN-10-YL)PROPYL]BENZENE-1-SULFONAMIDE lies in its combination of a sulfonamide group, a trioxa-azacyclododecane ring, and a benzene ring, which imparts distinct chemical and biological properties.